Cas no 2470438-34-5 (methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride)
methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Methyl 1-oxo-5,6,7,8-tetrahydro-2H-2,6-naphthyridine-4-carboxylate;hydrochloride
- Z4596956215
- methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride
-
- MDL: MFCD32711382
- Inchi: 1S/C10H12N2O3.ClH/c1-15-10(14)8-5-12-9(13)6-2-3-11-4-7(6)8;/h5,11H,2-4H2,1H3,(H,12,13);1H
- InChI Key: SBBOXEWNVACWNK-UHFFFAOYSA-N
- SMILES: Cl.O=C1C2=C(C(C(=O)OC)=CN1)CNCC2
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 382
- Topological Polar Surface Area: 67.4
methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27107805-1g |
methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride |
2470438-34-5 | 95% | 1g |
$1086.0 | 2023-09-11 | |
| Enamine | EN300-27107805-5g |
methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride |
2470438-34-5 | 95% | 5g |
$3147.0 | 2023-09-11 | |
| Enamine | EN300-27107805-10g |
methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride |
2470438-34-5 | 95% | 10g |
$4667.0 | 2023-09-11 | |
| Enamine | EN300-27107805-0.05g |
methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride |
2470438-34-5 | 95.0% | 0.05g |
$245.0 | 2025-03-20 | |
| Enamine | EN300-27107805-0.1g |
methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride |
2470438-34-5 | 95.0% | 0.1g |
$366.0 | 2025-03-20 | |
| Enamine | EN300-27107805-0.25g |
methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride |
2470438-34-5 | 95.0% | 0.25g |
$524.0 | 2025-03-20 | |
| Enamine | EN300-27107805-0.5g |
methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride |
2470438-34-5 | 95.0% | 0.5g |
$824.0 | 2025-03-20 | |
| Enamine | EN300-27107805-1.0g |
methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride |
2470438-34-5 | 95.0% | 1.0g |
$1057.0 | 2025-03-20 | |
| Enamine | EN300-27107805-2.5g |
methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride |
2470438-34-5 | 95.0% | 2.5g |
$2071.0 | 2025-03-20 | |
| Enamine | EN300-27107805-5.0g |
methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride |
2470438-34-5 | 95.0% | 5.0g |
$3065.0 | 2025-03-20 |
methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride
Comprehensive Overview of Methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate Hydrochloride (CAS 2470438-34-5)
The compound methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride (CAS 2470438-34-5) is a specialized chemical entity gaining attention in pharmaceutical and biochemical research. Its unique structure, combining a naphthyridine core with ester and hydroxyl functional groups, makes it a valuable intermediate for drug discovery. Researchers are particularly interested in its potential applications in kinase inhibition and central nervous system (CNS) drug development, aligning with current trends in precision medicine.
In recent years, the demand for heterocyclic compounds like this has surged due to their versatility in medicinal chemistry. The tetrahydro-2,6-naphthyridine scaffold is known for its bioisosteric properties, often serving as a privileged structure in designing molecules with improved pharmacokinetic profiles. This specific derivative's hydrochloride salt form enhances solubility, a critical factor addressed in modern drug formulation strategies. Analytical techniques such as HPLC purity analysis and NMR structural confirmation are essential for quality control during synthesis.
The scientific community has shown growing interest in CAS 2470438-34-5 through publications exploring its structure-activity relationships (SAR). Its molecular framework allows strategic modifications at the 4-carboxylate and 1-hydroxy positions, enabling medicinal chemists to optimize target binding affinity. This aligns with the pharmaceutical industry's focus on fragment-based drug design, where such building blocks accelerate lead compound development. Stability studies under various pH conditions and thermal stress are frequently conducted to assess its suitability for drug products.
From a synthetic chemistry perspective, the preparation of methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride involves multi-step organic transformations. Key steps often include cyclization reactions to form the naphthyridine core, followed by selective esterification and salt formation. Process chemists emphasize green chemistry principles during production, minimizing hazardous reagents - a response to increasing environmental regulations in chemical manufacturing. The compound's crystalline properties are frequently characterized by X-ray diffraction to ensure batch consistency.
In biochemical assays, derivatives of this compound have demonstrated interesting interactions with various enzyme targets. The protonatable nitrogen atoms in its structure contribute to potential hydrogen bonding with biological macromolecules, a feature exploited in computer-aided drug design (CADD). Recent patent literature reveals its incorporation in novel compounds targeting age-related diseases and metabolic disorders, reflecting current healthcare priorities. Researchers often compare its logP values and membrane permeability with similar scaffolds during lead optimization.
The analytical characterization of CAS 2470438-34-5 requires advanced techniques due to its complex structure. Mass spectrometry (HRMS) confirms molecular weight, while 2D NMR experiments elucidate proton-carbon connectivity. These quality control measures address the pharmaceutical industry's stringent requirements for impurity profiling, especially when the compound serves as a pharmaceutical intermediate. Stability indicating methods are developed to monitor degradation products under ICH guidelines for forced degradation studies.
Emerging applications in proteolysis targeting chimeras (PROTACs) design have brought renewed attention to naphthyridine derivatives. The bifunctional nature of methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride makes it a candidate for developing E3 ligase binders in targeted protein degradation therapeutics. This connects with the booming field of degrader technologies in oncology research. Computational studies frequently examine its conformational flexibility and molecular docking potential against biological targets.
From a commercial perspective, suppliers typically provide this compound with detailed certificates of analysis (CoA) including chromatographic purity data and residual solvent information. The global market for such specialized intermediates continues to expand, driven by contract research organizations (CROs) and drug discovery platforms. Proper storage conditions (often -20°C under inert atmosphere) and handling precautions are emphasized to maintain compound integrity during transportation and use.
Ongoing research explores the compound's potential in combination therapies and drug repurposing initiatives. Its structural features are being evaluated for compatibility with bioconjugation techniques in antibody-drug conjugate (ADC) development. The scientific literature contains increasing references to its use in creating allosteric modulators for challenging drug targets, particularly in GPCR-focused research programs. These diverse applications underscore its value as a versatile building block in modern medicinal chemistry.
2470438-34-5 (methyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)